Cas no 1622903-28-9 (2-(1-methyl-3-oxocyclobutyl)acetonitrile)

• Product Name: 2-(1-methyl-3-oxocyclobutyl)acetonitrile
• CAS No: 1622903-28-9
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD30802736
• CID: 4611233
• PubChem ID: 86731109
• Update Time: 2025-06-08

2-(1-methyl-3-oxocyclobutyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-3-oxocyclobutyl)acetonitrile
• SCHEMBL15970096
• CS-0057128
• 1622903-28-9
• F86018
• SB22535
• PS-17205

• MDL： MFCD30802736
• Inchi： 1S/C7H9NO/c1-7(2-3-8)4-6(9)5-7/h2,4-5H2,1H3
• InChI Key： NXHBGJIJXKKIRL-UHFFFAOYSA-N
• SMILES： C(#N)CC1(C)CC(=O)C1

Computed Properties

• Exact Mass: 123.068413911g/mol
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(1-methyl-3-oxocyclobutyl)acetonitrile

Comprehensive Overview of 2-(1-methyl-3-oxocyclobutyl)acetonitrile (CAS No. 1622903-28-9)

2-(1-methyl-3-oxocyclobutyl)acetonitrile (CAS No. 1622903-28-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclobutyl ring with a methyl group and a ketone functionality, coupled with an acetonitrile side chain. This combination makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

In recent years, the demand for high-purity nitrile derivatives like 2-(1-methyl-3-oxocyclobutyl)acetonitrile has surged, driven by advancements in drug discovery and material science. Researchers are increasingly exploring its potential in small-molecule therapeutics, where its cyclobutane scaffold offers enhanced metabolic stability and binding affinity. This aligns with the growing trend of fragment-based drug design, a hot topic in modern medicinal chemistry.

The synthesis of 2-(1-methyl-3-oxocyclobutyl)acetonitrile typically involves multi-step organic reactions, including cycloaddition and nitrile formation. Its CAS No. 1622903-28-9 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in supply chains. Given the rise of AI-driven compound screening, this compound’s structural features are often queried in cheminformatics platforms, highlighting its relevance in computational chemistry.

From an industrial perspective, 2-(1-methyl-3-oxocyclobutyl)acetonitrile is valued for its role in producing fine chemicals and specialty intermediates. Its applications extend to flavor and fragrance industries, where nitrile compounds contribute to unique olfactory profiles. Sustainability-conscious manufacturers are also investigating green synthesis routes for such compounds, addressing the global push for eco-friendly chemical production.

Analytical characterization of CAS No. 1622903-28-9 relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with stringent pharmaceutical-grade standards, a key concern for buyers in contract research organizations (CROs). The compound’s stability under various storage conditions is another frequently searched topic, particularly for logistics professionals.

In summary, 2-(1-methyl-3-oxocyclobutyl)acetonitrile exemplifies the intersection of innovation and practical utility in modern chemistry. Its CAS No. 1622903-28-9 not only facilitates regulatory compliance but also underscores its importance in cutting-edge research. As industries continue to prioritize molecular diversity and sustainable synthesis, this compound is poised to remain a focal point in scientific and industrial discourse.